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Compound of Interest

Compound Name:
2-Phenylpropane-1-sulfonyl

chloride

CAS No.: 102879-16-3

Cat. No.: B3374656 Get Quote

Document Control:

Version: 1.0 (Technical Whitepaper)

Target Audience: Medicinal Chemists, Process Engineers, HSE Officers

Compound Class: Arylalkyl Sulfonyl Chlorides

Executive Summary & Compound Profile
This guide serves as a technical companion to the standard Safety Data Sheet (SDS) for 2-
Phenylpropane-1-sulfonyl chloride. Unlike generic SDS documents, this whitepaper focuses

on the operational implications of the compound's reactivity.

2-Phenylpropane-1-sulfonyl chloride is a reactive electrophile used primarily as a building

block for sulfonamide synthesis in drug discovery. Its core hazard lies in its sulfonyl chloride

moiety (

), which is moisture-sensitive and lachrymatory. Upon contact with water or biological tissue, it
rapidly hydrolyzes to release hydrochloric acid (HCl), causing immediate and severe chemical
burns.

Physicochemical Identity[1]
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Property Data Notes

Chemical Name
2-Phenylpropane-1-sulfonyl

chloride

CAS Number
Not widely listed (Analog:

4025-71-2)

Treat as Skin Corr.[1][2][3] 1B

based on SAR*.

Formula

Molecular Weight 218.70 g/mol

Physical State
Viscous Oil or Low-Melting

Solid
Tendency to supercool.

Solubility DCM, THF, Toluene, EtOAc
Reacts violently with

water/alcohols.

Appearance Colorless to pale yellow
Darkening indicates

decomposition (HCl release).

*SAR: Structure-Activity Relationship. In the absence of specific toxicological data, this

compound is managed under the strictest protocols for sulfonyl chlorides.

Physicochemical Dynamics & Hazard Mechanics
To handle this compound safely, one must understand why it is dangerous. It is not merely

"corrosive"; it is a moisture-activated acid generator.

The Hydrolysis Threat
The primary risk vector is the electrophilic sulfur atom. When exposed to nucleophiles

(including water in mucous membranes), the chloride is displaced.

Mechanism of Tissue Damage:

Contact: The lipid-soluble organic tail facilitates penetration into the skin/eye.

Hydrolysis: Water in the tissue attacks the sulfonyl group.
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Acid Generation: HCl is released inside the tissue, causing deep chemical burns that are

difficult to neutralize.

Visualization: Hydrolysis Pathway
The following diagram illustrates the degradation pathway that necessitates strict moisture

control.
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Click to download full resolution via product page

Figure 1: Mechanism of hydrolysis. Note that the release of HCl is the primary driver of acute

toxicity.

Operational Protocols (The "How-To")
Standard laboratory PPE (lab coat, gloves, goggles) is insufficient without specific handling

techniques.

Storage & Stability
Temperature: Store at 2–8°C.

Atmosphere: Must be kept under Argon or Nitrogen.

Container: Tightly sealed glass with Teflon-lined caps. Parafilm is recommended to prevent

moisture ingress.

Visual Check: If the liquid has turned dark brown or is fuming upon opening, significant

hydrolysis has occurred.

Weighing & Transfer
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Never weigh this compound on an open benchtop balance if high humidity is present.

Protocol:

Tare: Tare the flask with a septum/cap in the fume hood.

Transfer: Use a glass pasteur pipette or syringe. Avoid metal needles if corrosion is visible

on the tip.

Transport: Move the closed vessel to the balance.

Correction: If precise stoichiometry is required, weigh by difference (weigh full syringe,

dispense, weigh empty syringe).

Reaction Setup (Schlenk Technique)
Because the hydrolysis byproduct (HCl) can deactivate nucleophiles (amines) by protonating

them, moisture exclusion is critical for reaction success.

Standard Coupling Workflow:

Dry Solvents: Use anhydrous DCM or THF.

Base Scavenger: Always include a non-nucleophilic base (e.g., Triethylamine, DIPEA, or

Pyridine) to neutralize the HCl generated during the coupling.

Ratio: Use at least 1.2 equivalents of base relative to the sulfonyl chloride.

Addition: Add the sulfonyl chloride slowly at 0°C to control the exotherm.

Visualization: Safe Handling Workflow
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Storage: 4°C, Inert Gas

Visual Check:
Clear/Yellow? No Fumes?

Prep: Dry Solvent (DCM/THF)
+ Base Scavenger (TEA)

Pass

Quench: Sat. NaHCO₃ or
Ice/Water Mixture

Fail (Degraded)

Reaction: Add dropwise at 0°C
(Exothermic Control)

Click to download full resolution via product page

Figure 2: Operational workflow for handling sulfonyl chlorides. Note the critical decision point at

"Visual Check".

Emergency Response Architecture
Spills
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Do not use water to clean a spill. Adding water to the neat compound will generate a cloud of

HCl gas.

Evacuate: Clear the immediate area.

PPE: Wear double nitrile gloves and a respirator if outside a hood.

Absorb: Cover with dry sand, vermiculite, or a specific acid-neutralizing spill kit.

Neutralize: Once absorbed, sweep into a container and slowly treat with a dilute sodium

carbonate solution in a fume hood.

First Aid (Self-Validating Steps)
Skin Contact:

Immediate Action: Wipe off excess liquid with a dry cloth (do not rub in).

Flush: Wash with soap and water for 15 minutes.[4]

Validation: If pain persists after washing, the acid has penetrated. Seek medical attention

immediately.

Eye Contact:

Immediate Action: Flush with water for 15 minutes minimum.[3][4][5]

Contraindication: Do not use neutralization drops (e.g., baking soda water) in the eye; the

heat of neutralization causes further damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b3374656?utm_src=pdf-body
https://www.benchchem.com/product/b3374656?utm_src=pdf-body
https://echa.europa.eu/information-on-chemicals/cl-inventory-database
https://www.benchchem.com/product/b3374656?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/D3553_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2760374
https://pubchem.ncbi.nlm.nih.gov/compound/2760374
https://www.fishersci.com/store/msds?partNumber=AAB2169014&productDescription=2-CHLROETHL+PHENL+SULF1+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0202.pdf
https://www.fishersci.com/store/msds?partNumber=AAH60747AC&productDescription=1-PROPANESULFONYL+CLRIDE+25ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3374656#safety-data-sheet-sds-for-2-phenylpropane-1-sulfonyl-chloride
https://www.benchchem.com/product/b3374656#safety-data-sheet-sds-for-2-phenylpropane-1-sulfonyl-chloride
https://www.benchchem.com/product/b3374656#safety-data-sheet-sds-for-2-phenylpropane-1-sulfonyl-chloride
https://www.benchchem.com/product/b3374656#safety-data-sheet-sds-for-2-phenylpropane-1-sulfonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3374656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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